Cas no 2375269-12-6 (3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione)

• Product Name: 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione
• CAS No: 2375269-12-6
• MF: C₁₆H₁₆FNO₂S
• MW: 305.367146492004
• MDL: MFCD32662497
• CID: 5249907
• Update Time: 2025-05-19

3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Isothiazolidine, 5-(3-fluorophenyl)-3-(phenylmethyl)-, 1,1-dioxide
• 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione

• MDL： MFCD32662497
• Inchi： 1S/C16H16FNO2S/c17-14-8-4-7-13(10-14)16-11-15(18-21(16,19)20)9-12-5-2-1-3-6-12/h1-8,10,15-16,18H,9,11H2
• InChI Key： DNVHQPALFXZAHO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C(C2=CC=CC(F)=C2)CC(CC2=CC=CC=C2)N1

Additional information on 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione

Introduction to 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione (CAS No: 2375269-12-6)

3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry. Its molecular structure, characterized by a thiazolidine core substituted with a benzyl group at the 3-position and a 3-fluorophenyl group at the 5-position, makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry. This compound has garnered attention due to its structural features and the possibility of modulating its biological activity through rational chemical design.

The thiazolidine scaffold is a well-known motif in medicinal chemistry, often found in biologically active molecules such as nonsteroidal anti-inflammatory drugs (NSAIDs) and antibiotics. The presence of a fluorine atom in the 3-fluorophenyl moiety is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability and binding affinity. This feature has been extensively studied in the development of modern pharmaceuticals, where fluorinated compounds often exhibit enhanced bioavailability and potency.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds with therapeutic potential. The compound 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione represents an example of how structural modifications can lead to the discovery of new pharmacophores. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing more complex molecules with tailored biological activities.

In the context of drug development, the thiazolidine-1,1-dione moiety is particularly interesting due to its ability to form stable complexes with biological targets. This property has been exploited in the design of enzyme inhibitors and receptor modulators. For instance, derivatives of thiazolidinediones have shown promise in the treatment of metabolic disorders by targeting nuclear receptors such as PPARγ. The introduction of a fluorophenyl group into this framework may enhance interactions with specific binding sites, leading to improved efficacy.

The synthesis of 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione involves multi-step organic transformations that highlight the synthetic versatility of thiazolidine derivatives. Key steps typically include condensation reactions to form the heterocyclic ring system followed by functional group manipulations to introduce the desired substituents. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent pharmacological evaluation.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione serves as a starting point for exploring SAR by varying substituents or exploring different heterocyclic cores. Such explorations are essential for understanding how structural changes affect biological activity and for identifying lead compounds for further development.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling and virtual screening have become indispensable for predicting binding affinities and identifying potential drug candidates before experimental synthesis. The structural features of 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione, including its rigid thiazolidine ring and fluorinated aromatic moiety, make it an attractive target for computational studies aimed at elucidating its interaction with biological targets.

Moreover, green chemistry principles are increasingly being integrated into drug development processes to minimize environmental impact. The synthesis of 3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione can be optimized to use sustainable solvents and catalytic methods, aligning with global efforts to promote environmentally friendly chemical practices. Such approaches not only reduce waste but also improve process efficiency.

In conclusion,3-benzyl-5-(3-fluorophenyl)-1,2-thiazolidine-1,1-dione represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and synthetic accessibility make it an excellent candidate for further exploration in drug discovery. As our understanding of structure-activity relationships continues to evolve,thiazolidine derivatives like this one will play a crucial role in developing novel therapeutic agents that address unmet medical needs.